Supramolecular intracellular delivery of an anionic porphyrin by octaarginine-conjugated per-O-methyl-β-cyclodextrin†
Chemical Communications Pub Date: 2015-01-02 DOI: 10.1039/C4CC09042J
Abstract
A convenient and efficient method for intracellular delivery of a water-soluble anionic porphyrin has been developed by utilizing its supramolecular interaction with per-O-methyl-β-cyclodextrin bearing an octaarginine chain as a cell-penetrating peptide.
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Journal Name：Chemical Communications
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CAS no.: 16478-52-7
